Cas no 894051-29-7 (2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 894051-29-7
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 6144205
• PubChem ID: 18572250
• Update Time: 2025-06-29

2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
• 2-((6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide
• AKOS024654063
• 2-{[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
• 2-[[6-(4-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• F2506-1038
• 894051-29-7

• Inchi： 1S/C23H23N5O2S/c1-4-16-6-8-17(9-7-16)18-10-12-21-25-26-23(28(21)27-18)31-14-22(29)24-19-13-15(2)5-11-20(19)30-3/h5-13H,4,14H2,1-3H3,(H,24,29)
• InChI Key： DPVVJDALZWVKCU-UHFFFAOYSA-N
• SMILES： S(CC(NC1=C(C=CC(C)=C1)OC)=O)C1=NN=C2C=CC(C3C=CC(=CC=3)CC)=NN21

Computed Properties

• Exact Mass: 433.15724617g/mol
• Monoisotopic Mass: 433.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Additional information on 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

Recent Advances in the Study of 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide (CAS: 894051-29-7)

The compound 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide (CAS: 894051-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards target proteins. These efforts have revealed promising interactions with key residues in the active sites of target enzymes, suggesting a high degree of specificity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, preclinical studies have shown that 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide exhibits significant anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Additionally, its potential as an anti-cancer agent has been explored, with results indicating inhibition of tumor cell proliferation and induction of apoptosis in various cancer cell lines.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce high-purity batches. These advancements have facilitated further pharmacological evaluations and have paved the way for potential clinical development. Notably, the compound's stability and pharmacokinetic properties have been characterized, revealing favorable bioavailability and metabolic stability in animal models.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as off-target effects, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 2-{6-(4-ethylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential.